Cas no 141931-21-7 (1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI))

• Product Name: 1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI)
• CAS No: 141931-21-7
• MF: C₁₂H₁₈NO₄PS
• MW: 303.314383029938
• CID: 204580
• PubChem ID: 9578012
• Update Time: 2025-04-19

1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Oxazaphospholidine,2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, [2R-(2a,4a,5a)]- (9CI)
• LogP
• (2R,4R,5S)-2-ethylsulfonyl-3,4-dimethyl-5-phenyl-1,3,2λ⁵-oxazaphospholidine 2-oxide
• DTXSID60161888
• 1,3,2-Oxazaphospholidine, 2-(ethylsulfonyl)-3,4-dimethyl-5-phenyl-, 2-oxide, (2R-(2alpha,4alpha,5alpha))-
• 141931-21-7

• Inchi： 1S/C12H18NO4PS/c1-4-19(15,16)18(14)13(3)10(2)12(17-18)11-8-6-5-7-9-11/h5-10,12H,4H2,1-3H3/t10-,12-,18-/m1/s1
• InChI Key： YFIBQVGZFYDUIC-AJLCLMPTSA-N
• SMILES： S(CC)(=O)(=O)[P@]1(N(C)[C@H](C)[C@H](C2C=CC=CC=2)O1)=O

Computed Properties

• Exact Mass: 303.06954
• Monoisotopic Mass: 303.069415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 1.3

Experimental Properties

• Density: 1.32
• Boiling Point: 417.5°Cat760mmHg
• Flash Point: 206.3°C
• Refractive Index: 1.555
• PSA: 63.68
• LogP: 3.63970